Phenylthiourea
Phenylthiourea
Needle-like crystals. Used in the manufacture of rodenticides and in medical genetics. (EPA, 1998)
N-phenylthiourea is a member of the class of thioureas that is thiourea in which one of the hydrogens is replaced by a phenyl group. Depending on their genetic makeup, humans find it either very bitter-tasting or tasteless. This unusual property resulted in N-phenylthiourea being used in paternity testing prior to the advent of DNA testing. It has a role as an EC 1.14.18.1 (tyrosinase) inhibitor. It is functionally related to a thiourea.
Phenylthiourea is a THIOUREA derivative containing a phenyl ring. Depending on their genetic makeup, humans can find it either bitter-tasting or tasteless.
N-phenylthiourea is a member of the class of thioureas that is thiourea in which one of the hydrogens is replaced by a phenyl group. Depending on their genetic makeup, humans find it either very bitter-tasting or tasteless. This unusual property resulted in N-phenylthiourea being used in paternity testing prior to the advent of DNA testing. It has a role as an EC 1.14.18.1 (tyrosinase) inhibitor. It is functionally related to a thiourea.
Phenylthiourea is a THIOUREA derivative containing a phenyl ring. Depending on their genetic makeup, humans can find it either bitter-tasting or tasteless.
Brand Name:
Vulcanchem
CAS No.:
103-85-5
VCID:
VC20983707
InChI:
InChI=1S/C7H8N2S/c8-7(10)9-6-4-2-1-3-5-6/h1-5H,(H3,8,9,10)
SMILES:
C1=CC=C(C=C1)NC(=S)N
Molecular Formula:
C7H8N2S
Molecular Weight:
152.22 g/mol
Phenylthiourea
CAS No.: 103-85-5
Cat. No.: VC20983707
Molecular Formula: C7H8N2S
Molecular Weight: 152.22 g/mol
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Specification
| Description | Needle-like crystals. Used in the manufacture of rodenticides and in medical genetics. (EPA, 1998) N-phenylthiourea is a member of the class of thioureas that is thiourea in which one of the hydrogens is replaced by a phenyl group. Depending on their genetic makeup, humans find it either very bitter-tasting or tasteless. This unusual property resulted in N-phenylthiourea being used in paternity testing prior to the advent of DNA testing. It has a role as an EC 1.14.18.1 (tyrosinase) inhibitor. It is functionally related to a thiourea. Phenylthiourea is a THIOUREA derivative containing a phenyl ring. Depending on their genetic makeup, humans can find it either bitter-tasting or tasteless. |
|---|---|
| CAS No. | 103-85-5 |
| Molecular Formula | C7H8N2S |
| Molecular Weight | 152.22 g/mol |
| IUPAC Name | phenylthiourea |
| Standard InChI | InChI=1S/C7H8N2S/c8-7(10)9-6-4-2-1-3-5-6/h1-5H,(H3,8,9,10) |
| Standard InChI Key | FULZLIGZKMKICU-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)N=C(N)S |
| SMILES | C1=CC=C(C=C1)NC(=S)N |
| Canonical SMILES | C1=CC=C(C=C1)NC(=S)N |
| Colorform | Needles from water; prisms from alcohol Needles |
| Melting Point | 298.4 °F (EPA, 1998) 154 °C |
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